Cas no 76516-26-2 (1H-Tetrazole-1-propanenitrile, 2,5-dihydro-5-thioxo-)

• Product Name: 1H-Tetrazole-1-propanenitrile, 2,5-dihydro-5-thioxo-
• CAS No: 76516-26-2
• MF: C₄H₅N₅S
• MW: 155.180997610092
• CID: 537668
• PubChem ID: 20149172
• Update Time: 2025-04-19

1H-Tetrazole-1-propanenitrile, 2,5-dihydro-5-thioxo- Chemical and Physical Properties

Names and Identifiers

• 1H-Tetrazole-1-propanenitrile, 2,5-dihydro-5-thioxo-
• 3-(5-sulfanylidene-2H-tetrazol-1-yl)propanenitrile
• 3-(5-Sulfanylidene-2,5-dihydro-1H-tetrazol-1-yl)propanenitrile
• DTXSID70602994
• SCHEMBL10673194
• 76516-26-2

• Inchi： 1S/C4H5N5S/c5-2-1-3-9-4(10)6-7-8-9/h1,3H2,(H,6,8,10)
• InChI Key： JYIXKABSHNKDFO-UHFFFAOYSA-N
• SMILES： S=C1N=NNN1CCC#N

Computed Properties

• Exact Mass: 155.02656635g/mol
• Monoisotopic Mass: 155.02656635g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 95.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles